Cas no 15294-81-2 (4,5-Dibromo-1H-1,2,3-triazole)

• Product Name: 4,5-Dibromo-1H-1,2,3-triazole
• CAS No: 15294-81-2
• MF: C₂HBr₂N₃
• MW: 226.857437849045
• MDL: MFCD08062401
• CID: 139474
• PubChem ID: 312397
• Update Time: 2025-05-20

4,5-Dibromo-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4,5-Dibromo-1H-1,2,3-triazole
• 1H-1,2,3-triazole, 4,5-dibromo-
• 4,5-dibromo-2H-1,2,3-triazole
• 4,5-dibromo-2H-triazole
• 1H-1,2,3-triazole,4,5-dibromo
• 4,5-Dibrom-1H-[1,2,3]triazol
• 4,5-dibromo-1,2,3-triazole
• 4,5-dibromo-1H-[1,2,3]triazole
• 4,5-dibromo-1H-triazole
• v-Triazole,4,5-dibroMo-(8CI)
• GUQUYKTWVBJKFL-UHFFFAOYSA-N
• C2HBr2N3
• dibromo triazole
• NSC222414
• PubChem21877
• KSC496O8H
• BCP21795
• 1281AB
• VZ27549
• RP27679
• 4,5-Dibromo-2H-1,2,3-triazole;1H-1,2,3-Triazole, 4,5-dibromo-
• SY024522
• AKOS005174467
• MFCD08062401
• SCHEMBL11025201
• A3359
• AC-22338
• FT-0603762
• CS-W004184
• J-514070
• AM807560
• NSC-222414
• D5205
• 22300-52-3
• SCHEMBL1412440
• EN300-111458
• O11125
• DTXSID60310096
• BB 0259477
• F2167-3922
• FT-0744705
• dibromotriazole
• 15294-81-2
• AKOS016000881
• MFCD19440717
• DS-0533
• DB-024828
• ALBB-013893
• DTXCID70261222

• MDL： MFCD08062401
• Inchi： 1S/C2HBr2N3/c3-1-2(4)6-7-5-1/h(H,5,6,7)
• InChI Key： GUQUYKTWVBJKFL-UHFFFAOYSA-N
• SMILES： BrC1C(=NNN=1)Br

Computed Properties

• Exact Mass: 224.85400
• Monoisotopic Mass: 224.854
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 60
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6
• XLogP3: 1.6

Experimental Properties

• Color/Form: Gray white solid
• Density: 2.18 g/cm
• Melting Point: 35-36 ºC
• Boiling Point: 347.5°C at 760 mmHg
• Flash Point: 163.9 °C
• Refractive Index: 1.667
• PSA: 41.57000
• LogP: 1.32970

4,5-Dibromo-1H-1,2,3-triazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 4,5-Dibromo-1H-1,2,3-triazole

4,5-Dibromo-1H-1,2,3-Triazole: A Comprehensive Overview

4,5-Dibromo-1H-1,2,3-triazole, also known by its CAS number CAS No. 15294-81-2, is a heterocyclic organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound belongs to the class of triazoles, which are five-membered aromatic rings containing three nitrogen atoms. The presence of two bromine atoms at the 4 and 5 positions of the triazole ring imparts unique chemical properties to this molecule. Recent advancements in synthetic chemistry have further enhanced our understanding of its potential applications and structural characteristics.

The synthesis of 4,5-dibromo-1H-1,2,3-triazole typically involves multi-step processes that leverage the reactivity of azides and alkynes under specific conditions. One notable method is the click chemistry approach using copper-catalyzed azide–alkyne cycloaddition (CuAAC), which has been extensively studied for its efficiency and selectivity. Researchers have optimized reaction conditions to achieve high yields and purity levels of this compound. The bromination step is often carried out using N-bromosuccinimide (NBS) or other brominating agents under controlled conditions to ensure regioselectivity.

4,5-Dibromo-1H-1,2,3-triazole exhibits interesting physical and chemical properties that make it suitable for various applications. Its high thermal stability and resistance to oxidation make it a promising candidate for use in high-performance materials. Recent studies have explored its potential as a building block in supramolecular chemistry and as a ligand in metal coordination complexes. For instance, its ability to form hydrogen bonds with other molecules has been exploited in the design of self-assembled monolayers and stimuli-responsive materials.

In terms of biological applications, 4,5-dibromo-1H-1,2,3-triazole has shown moderate antimicrobial activity against certain bacterial strains. This property has led researchers to investigate its potential as an additive in biomedical materials or as a precursor for more complex bioactive compounds. Furthermore, its role as a catalyst in organic reactions has been explored in recent years. The compound's ability to facilitate enantioselective reactions under mild conditions has opened new avenues for asymmetric synthesis.

The structural versatility of CAS No. 15294-81-2 allows for further functionalization to tailor its properties for specific applications. For example, substitution reactions at the bromine positions can introduce other functional groups such as hydroxyl or amino groups without disrupting the aromaticity of the triazole ring. These derivatives have been studied for their potential use in drug delivery systems and as sensors for environmental monitoring.

From an environmental standpoint, the biodegradability and toxicity profile of 4,5-dibromo-1H-1,2,3-triazole are critical considerations for its large-scale application. Recent eco-toxicological studies have indicated that while the compound exhibits low acute toxicity towards aquatic organisms under standard test conditions, long-term exposure effects require further investigation. These findings underscore the importance of sustainable practices in its production and disposal.

In conclusion, 4,5-dibromo-1H-1,2,3-triazole, with its unique chemical properties and diverse applications across multiple disciplines remains a subject of intense research interest. As new synthetic methods emerge and our understanding of its behavior at molecular levels deepens,
this compound is poised to play an increasingly important role in advancing both fundamental and applied sciences.